Pyridoxine hydrochloride

Specification

• CAS No.: 58-56-0
• Molecular Formula: C8H11NO3.ClH; C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
• Standard InChI Key: ZUFQODAHGAHPFQ-UHFFFAOYSA-N
• SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
• Canonical SMILES: CC1=NC=C(C(=C1O)CO)CO.Cl
• Boiling Point: Sublimes
• Colorform: Platelets or thick, birefringent rods from alcohol + acetone; PLATES FROM ALCOHOL, ACETONE; COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER; White to practically white crystals or crystalline powder.; Colorless-white platelets
• Melting Point: 207 °C

Introduction

Chemical Identity and Physical Properties

Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine (vitamin B6), a water-soluble B-complex vitamin that plays crucial roles in numerous metabolic processes. It was first isolated and crystallized in 1938 by Samuel Lepkovsky, marking a significant advancement in vitamin research. This compound is a pyridine derivative with distinct physical and chemical properties that contribute to its stability and utility in pharmaceutical preparations.

Chemical Structure and Formula

Pyridoxine hydrochloride has the molecular formula C₈H₁₁NO₃·HCl and a molecular weight of 205.64 g/mol. The structure features a pyridine ring with hydroxyl, methyl, and hydroxymethyl substituents, with the hydrochloride group providing stability to the compound. This specific molecular arrangement allows pyridoxine hydrochloride to function effectively in various biological systems and provides the basis for its conversion into active forms within the body.

Physical Characteristics

The physical characteristics of pyridoxine hydrochloride make it suitable for pharmaceutical formulations and dietary supplements:

Property	Description
Appearance	White to off-white crystalline powder
Melting Point	214-215°C (literature value)
Solubility	Highly soluble in water (50 mg/ml); soluble in DMSO; insoluble in ethanol
Storage Requirements	Protect from light and moisture; stable for at least 2 years when stored at -20°C
Stability	Generally stable under normal conditions; sensitive to light exposure

These physical properties contribute to the compound's stability during storage and its bioavailability when administered as a supplement or medication.

Biochemical Mechanisms and Physiological Roles

Pyridoxine hydrochloride serves as a precursor to the biologically active form of vitamin B6, playing crucial roles in numerous enzymatic reactions throughout the body. The conversion process and subsequent functions highlight the compound's importance in maintaining physiological homeostasis.

Metabolic Activation

In the human body, pyridoxine hydrochloride undergoes conversion to its active coenzyme form, pyridoxal 5′-phosphate (PLP). This transformation is essential for the vitamin's biological activity, as PLP serves as a cofactor for over 140 enzymatic reactions in the body. The conversion process involves several enzymatic steps that occur primarily in the liver, where the compound is phosphorylated and oxidized to create the metabolically active form that can participate in various biochemical reactions.

Functional Mechanisms

The primary mechanism of action of pyridoxine hydrochloride, through its active form PLP, involves:

• Acting as a coenzyme for amino acid and nucleic acid metabolism

• Facilitating neurotransmitter synthesis, including serotonin, dopamine, and GABA

• Supporting sphingolipid synthesis and metabolism

• Contributing to hemoglobin formation and function

• Maintaining normal blood glucose levels through involvement in glycogenolysis

These diverse functions demonstrate the critical importance of pyridoxine hydrochloride in numerous physiological processes throughout the body.

Synthesis and Production Methods

The production of pyridoxine hydrochloride involves sophisticated chemical processes, with different approaches used in natural systems versus commercial production.

Biosynthesis in Natural Systems

In biological systems, particularly plants and microorganisms, pyridoxine is synthesized through two distinct pathways:

• The DXP-dependent pathway (studied extensively in Escherichia coli)

• The DXP-independent pathway (characterized in Bacillus subtilis)

Plants synthesize pyridoxine as a protective mechanism against UV-B radiation and for its role in chlorophyll synthesis. These natural synthesis pathways provide insight into the compound's evolutionary significance and have informed approaches to commercial production.

Therapeutic Applications and Clinical Research

Pyridoxine hydrochloride has demonstrated significant therapeutic potential across various medical conditions, supported by extensive clinical research. Its applications range from treating deficiency states to addressing specific genetic disorders and metabolic disturbances.

Established Medical Uses

The compound has several well-documented therapeutic applications:

• Treatment and prevention of pyridoxine deficiency states

• Management of hereditary disorders including xanthurenic aciduria, cystathioninuria, hyperoxaluria, and homocystinuria

• Treatment of peripheral neuropathy, a nerve disorder affecting extremities

• Therapeutic intervention in certain forms of anemia

• Supplementation during particular medication regimens that may deplete vitamin B6 levels

These applications highlight the importance of pyridoxine hydrochloride in addressing both simple deficiency states and complex metabolic disorders.

Recent Clinical Research Findings

Recent research has expanded understanding of pyridoxine hydrochloride's therapeutic potential:

Parameter	Effect of Pyridoxine Hydrochloride (80 mg/day for 8 weeks)	Statistical Significance
Body Weight	Decreased	p = 0.03
Body Mass Index (BMI)	Decreased	p = 0.023
Fat Mass	Decreased	p = 0.003
Waist Circumference	Decreased	p = 0.005
Visceral Adiposity Index (VAI)	Decreased	p = 0.001
Fasting Insulin	Decreased	p < 0.001
Insulin Resistance (HOMA-IR)	Decreased	p < 0.001
Total Cholesterol	Decreased	p < 0.001
Low-Density Lipoprotein	Decreased	p < 0.001
Triglycerides	Decreased	p < 0.001
Leptin	Decreased	p < 0.001
Adiponectin	Increased	p < 0.001

This clinical trial demonstrated significant improvements in metabolic parameters in overweight and obese women receiving pyridoxine hydrochloride supplementation. These findings suggest potential applications in metabolic syndrome and obesity management, though further research is needed to establish optimal dosing and long-term effects.

Specialized Applications in Research

Beyond its clinical applications, pyridoxine hydrochloride has demonstrated value in specialized research contexts, providing insights into disease mechanisms and potential therapeutic approaches.

Antioxidant Research

Research has also explored pyridoxine's potential as an antioxidant. Studies have investigated methods for converting pyridoxine into a catalytic chain-breaking and hydroperoxide-decomposing antioxidant. This research direction suggests possible applications in conditions characterized by oxidative stress and may expand understanding of the compound's diverse biological effects.